Cas no 31301-51-6 (2-Chloro-5-fluoropyridine)

• Product Name: 2-Chloro-5-fluoropyridine
• CAS No: 31301-51-6
• MF: C₅H₃ClFN
• MW: 131.535423517227
• MDL: MFCD03095332
• CID: 53732
• PubChem ID: 2782801
• Update Time: 2025-04-18

2-Chloro-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-fluoropyridine
• 2-Chlor-5-fluorpyridin
• 2-Chloro-5-fluoropyridin
• 2-chloro-5-fluoro-pyridine
• 2-chloro-5-fluropyridine
• 5-Chloro-3-hydroxypyridine
• Pyridine, 2-chloro-5-fluoro-
• 2-Chloro-5-Fluoro Pyridine
• zlchem 338
• PubChem1097
• KSC223E3T
• ZLC0176
• BCP22113
• RB1022
• SBB085793
• STL377982
• BBL029883
• AC-1064
• J-508833
• CS-W009123
• MFCD03095332
• QOGXQLSFJCIDNY-UHFFFAOYSA-N
• FT-0602340
• AM20051060
• C2270
• DTXSID30382306
• 31301-51-6
• F0001-0942
• A1-00517
• A5669
• EN300-82885
• 2-Chloro-5-fluoropyridine, 95%
• PS-9141
• Z1238544557
• SCHEMBL320838
• AKOS005145634
• DTXCID10333331
• DB-023881
• 5-FLUORO-2-CHLOROPYRIDINE
• DB-025046

• MDL： MFCD03095332
• Inchi： 1S/C5H3ClFN/c6-5-2-1-4(7)3-8-5/h1-3H
• InChI Key： QOGXQLSFJCIDNY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CN=1)F

Computed Properties

• Exact Mass: 130.99400
• Monoisotopic Mass: 130.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 12.9

Experimental Properties

• Color/Form: Countless transparent liquids
• Density: 1.297 g/mL at 25 °C
• Melting Point: 19℃
• Boiling Point: 74°C/38mmHg(lit.)
• Flash Point: Fahrenheit: 107.6 ° f
  Celsius: 42 ° c
  
• Refractive Index: n20/D 1.503
• PSA: 12.89000
• LogP: 1.87410
• Solubility: Not determined

2-Chloro-5-fluoropyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H226-H302-H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-22-37/38-41
• Safety Instruction： S26-S36/39
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Packing Group：III
• Hazard Level：3
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R22; R37/38; R41
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines